N-(4-fluorobenzyl)-2-phenylacetamide
Overview
Description
N-(4-fluorobenzyl)-2-phenylacetamide, commonly known as FUB-APINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. It belongs to the indazole family of synthetic cannabinoids and has been found to be a potent agonist of the CB1 and CB2 receptors in the endocannabinoid system.
Scientific Research Applications
Novel Radiotracers for PET Imaging
N-(4-fluorobenzyl)-2-phenylacetamide derivatives have been utilized in the synthesis of novel radiotracers for positron emission tomography (PET) imaging. These radiotracers, such as N-(4-[18F]fluorobenzyl)-N-methyl-2-(7-methyl-8-oxo-2-phenyl-7,8-dihydro-9H-purin-9-yl)acetamide ([18F]5), are effective in visualizing the translocator protein (18 kDa) in neuroinflammation models, particularly in ischemic brain regions. They have shown high in vitro binding affinities and improved in vivo stability compared to parent radiotracers (Fujinaga et al., 2018).
Anticancer Potential
Compounds such as 2-[3,5-bis-(2-fluorobenzylidene)-4-piperidon-1-yl]-N-(4-fluorobenzyl)-acetamide have been synthesized and evaluated as antiproliferative agents. These compounds have demonstrated antitumor efficacy in models like lung adenocarcinoma. Their radioactively labeled derivatives also facilitate PET imaging, allowing visualization of drug kinetics in tumor models (Lagisetty, Agashe, & Awasthi, 2013).
Antimicrobial and Antifungal Applications
The incorporation of 4-fluorobenzyl structures into various compounds has been explored for antimicrobial and antifungal applications. Fluorobenzimidazole derivatives, for instance, have been synthesized and shown to possess antibacterial and antifungal properties against various strains (Joshi, Narigara, Jani, & Parikh, 2019).
Antitubercular Agents
Certain fluorobenzyl derivatives have been evaluated as novel antitubercular agents. These compounds have displayed potent activity against Mycobacterium tuberculosis, offering a promising approach for tuberculosis treatment (Reddy, Hosamani, & Devarajegowda, 2015).
Inhibitors for α-l-Fucosidases
N-phenylacetamide derivatives, including N-(2-fluorophenyl)-2β-deoxyfuconojirimycin acetamide, have been studied for their potent inhibitory effect on α-l-fucosidases. These inhibitors show potential in therapeutic applications against genetic deficiency disorders (Kato et al., 2013).
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-2-phenylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO/c16-14-8-6-13(7-9-14)11-17-15(18)10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCLMXWPRYXKUCE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NCC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.